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Compound of Interest

Compound Name: Magnesium nitrate hexahydrate

Cat. No.: B080624 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a standard aqueous solution

of Magnesium Nitrate Hexahydrate (Mg(NO₃)₂ · 6H₂O). The protocol includes necessary

calculations, safety precautions, and a procedural workflow.

Physicochemical Data
All quantitative data for Magnesium Nitrate Hexahydrate are summarized in the table below

for easy reference.
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Property Value Citations

Chemical Formula Mg(NO₃)₂ · 6H₂O [1][2]

Molar Mass 256.41 g/mol [1][3][4]

Appearance Colorless or white solid [2][3]

Odor Odorless [2]

Solubility in Water 420 g/L (at 20 °C) [1]

pH of 5% Solution 5.0 - 7.0 (at 20 °C) [1][2]

Hygroscopicity
Hygroscopic; absorbs moisture

from the air
[3][5]

Melting Point 89 °C / 192.2 °F [2]

Decomposition Temperature 330 °C / 626 °F [2]

Safety Precautions
Magnesium Nitrate Hexahydrate is stable under normal conditions but requires careful

handling.[2][5]

Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and a lab coat to prevent skin and eye contact.[2][5]

Ventilation: Use in a well-ventilated area to avoid the inhalation of dust, which can form

during handling.[2][5][6]

Handling: Wash hands thoroughly after handling the substance.[5] Avoid contact with

incompatible materials such as combustible materials, reducing agents, acids, and alkalis.[5]

First Aid:

Inhalation: Move the person to fresh air.[6][7]

Skin Contact: Wash off immediately with soap and plenty of water.[6][7]
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Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes.[2][6]

Ingestion: Rinse mouth with water and consult a physician.[6][7]

Experimental Protocols
Two common standard solutions are detailed below: a 1000 mg/L Magnesium (Mg²⁺) stock

solution and a 0.1 M Magnesium Nitrate solution.

This protocol is used for applications requiring a standard concentration of magnesium ions,

such as analytical quality assurance.

Materials and Equipment:

Magnesium Nitrate Hexahydrate (Mg(NO₃)₂ · 6H₂O), analytical grade

Deionized or distilled water

1000 mL Class A volumetric flask

Analytical balance

Weighing paper/boat

Spatula

Funnel

Beaker

Methodology:

Calculate Required Mass:

The molar mass of Mg(NO₃)₂ · 6H₂O is 256.41 g/mol .[1][3][4]

The atomic mass of Magnesium (Mg) is 24.305 g/mol .
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The mass fraction of Mg in the hexahydrate salt is (24.305 g/mol ) / (256.41 g/mol ) ≈

0.09479.

To obtain 1000 mg (1.0 g) of Mg²⁺ in the final solution, the required mass of the salt is 1.0

g / 0.09479 ≈ 10.55 g. A similar protocol suggests using 1.055 g to prepare a 100 mL

solution, which scales to 10.55 g for 1 L.[8]

Weighing: Accurately weigh out 10.55 g of Magnesium Nitrate Hexahydrate using an

analytical balance.

Dissolution:

Add approximately 500 mL of deionized water to a beaker.

Transfer the weighed salt into the beaker and stir until it is completely dissolved.

Magnesium nitrate salts are very soluble in water.[2][3]

Transfer and Dilution:

Carefully transfer the solution into a 1000 mL volumetric flask using a funnel.

Rinse the beaker and funnel with small amounts of deionized water, adding the rinsings to

the flask to ensure a complete transfer.

Add deionized water to the flask until the bottom of the meniscus reaches the calibration

mark.

Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is thoroughly

mixed and homogenous.

This protocol is for applications where a specific molar concentration of the compound is

required.

Materials and Equipment:

Same as in Protocol 3.1.

Methodology:
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Calculate Required Mass:

The molar mass of Mg(NO₃)₂ · 6H₂O is 256.41 g/mol .[1][3][4]

To prepare 1 Liter of a 0.1 M solution, the required mass is 0.1 mol/L * 256.41 g/mol * 1 L

= 25.641 g.[9]

Weighing: Accurately weigh out 25.64 g of Magnesium Nitrate Hexahydrate using an

analytical balance.[9]

Dissolution:

Add approximately 500 mL of deionized water to a beaker.

Transfer the weighed salt into the beaker and stir until fully dissolved.

Transfer and Dilution:

Carefully transfer the solution into a 1000 mL volumetric flask.

Rinse the beaker and funnel with deionized water, adding the rinsings to the flask.

Add deionized water to bring the final volume to the 1000 mL mark.[9]

Homogenization: Cap the flask and invert it multiple times to ensure a uniform solution.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for preparing a standard solution.
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Caption: Workflow for preparing a standard solution.
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Storage and Stability
Storage: Transfer the prepared standard solution to a clean, dry, and clearly labeled storage

bottle. Never store solutions in a volumetric flask.[9] Store in a cool place.[6]

Stability: A 1000 mg/L magnesium stock solution is reported to be stable for one week.[8]

Any further dilutions from this stock solution should be prepared fresh and are considered

stable for one day.[8] The stability of molar solutions should be periodically verified,

especially if used for quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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